Cas no 4238-90-8 (2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine)

• Product Name: 2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine
• CAS No: 4238-90-8
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• CID: 928069
• PubChem ID: 229626
• Update Time: 2025-04-19

2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine
• 2,4-Bis-< aziridino> -6-methyl-5-nitro-pyrimidin
• 2,4-bis-aziridin-1-yl-6-methyl-5-nitro-pyrimidine
• 2,6-Bis-(ethylenimino)-5-nitro-4-methyl-pyrimidin
• AC1L5HQ1
• AC1Q1YFN
• AG-K-90889
• AR-1D3355
• CTK4I6161
• Elderfied pyrimidine mustard
• NSC23436
• Pyrimidine,4-bis(1-aziridinyl)-6-methyl-5-nitro-
• Nitropyrimidine (2,4-bis(1-aziridinyl)-6-methyl-5-)
• 4238-90-8
• ELDERFIELD'S PYRIMIDINE MUSTARD
• DTXSID50281903

• Inchi： 1S/C9H11N5O2/c1-6-7(14(15)16)8(12-2-3-12)11-9(10-6)13-4-5-13/h2-5H2,1H3
• InChI Key： QMFATHWBIVVHPH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)N=C(N=C1N1CC1)N1CC1)=O

Computed Properties

• Exact Mass: 221.09143
• Monoisotopic Mass: 221.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 74.94